N-(benzo[d]thiazol-6-yl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-6-yl)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C17H10N2O3S/c20-16(19-11-5-6-13-15(8-11)23-9-18-13)12-7-10-3-1-2-4-14(10)22-17(12)21/h1-9H,(H,19,20)
• InChI Key: MNDDNYQQGMYEHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C(=O)NC3=CC4=C(C=C3)N=CS4
• Molecular Formula: C17H10N2O3S
• Molecular Weight: 322.3 g/mol

Description

Benzothiazole is a heterocyclic compound that is part of many pharmaceuticals and industrial chemicals. Many researchers have synthesized derivatives of benzothiazole and evaluated them for their biological activities.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed using techniques like IR spectroscopy, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo a variety of chemical reactions. For instance, they can be used in C-C coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be analyzed using techniques like IR spectroscopy, NMR spectroscopy, and mass spectrometry.

Scientific Research Applications

Anti-Tubercular Activity

Benzothiazole derivatives, including the ones , have shown promising results in the treatment of tuberculosis. . .

Antioxidant Activity

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Analgesic Activity

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Anti-Inflammatory Activity

. Inflammation is a vital part of the body’s immune response, but sometimes it can lead to disease conditions. .

Antimicrobial and Antifungal Activities

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Antiviral Activity

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Diuretic Activity

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Anticonvulsant Activity

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Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary depending on the specific derivative and its biological activity. Some benzothiazole derivatives have shown anti-tubercular activity and their mechanism of action has been studied using molecular docking studies.

Safety and Hazards

The safety and hazards of benzothiazole derivatives would depend on the specific compound. Some benzothiazole derivatives have been evaluated for their anti-inflammatory properties and were found to be safe.

Future Directions

Benzothiazole and its derivatives continue to be an area of interest for researchers due to their wide range of biological activities. Future research may focus on synthesizing new benzothiazole derivatives and evaluating their biological activities.